Cas no 2308471-43-2 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid
• CAS No: 2308471-43-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5849693
• PubChem ID: 165512659
• Update Time: 2025-06-15

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid
• 2308471-43-2
• EN300-1549239
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azocane-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18(16-25(30)29-15-9-3-2-4-14-24(29)26(31)32)28-27(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,2-4,9,14-17H2,1H3,(H,28,33)(H,31,32)/t18-,24?/m1/s1
• InChI Key： GILBIMNDAXJAMY-QFADGXAASA-N
• SMILES： O(C(N[C@H](C)CC(N1CCCCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid (CAS No. 2308471-43-2)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid, identified by its CAS number 2308471-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate azocane and fluorene-based moieties, which are known for their versatility in drug design and development. The presence of a chiral center at the 3R position enhances its stereochemical diversity, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid consists of a butanoyl chain modified with an amino group that is further functionalized with a methoxycarbonyl moiety, linked to a fluorene ring. The azocane component introduces rigidity and specific spatial orientation, which can be critical for binding interactions with biological targets. Such structural motifs are often explored in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene derivatives due to their favorable photophysical properties and metabolic stability. The fluorene moiety in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid not only contributes to the compound's solubility and bioavailability but also serves as a handle for further chemical modifications. These modifications can be tailored to optimize pharmacokinetic profiles and target specificity, making this compound a promising scaffold for drug discovery.

The chiral center at the 3R position is particularly noteworthy, as it allows for the synthesis of enantiomerically pure forms of the compound. Enantioselective synthesis is a critical aspect of modern drug development, as different enantiomers of a molecule can exhibit distinct pharmacological activities. The ability to produce enantiomerically pure forms of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid opens up avenues for exploring its potential as a chiral catalyst or intermediate in asymmetric synthesis.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in understanding how 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid interacts with biological targets, such as enzymes and receptors. By leveraging these computational methods, scientists can design derivatives with enhanced affinity and selectivity, thereby improving therapeutic efficacy.

The methoxycarbonyl group in the structure plays a crucial role in modulating the reactivity and stability of the compound. This functional group is often employed in peptide mimetics and peptidomimetics, where it serves as a protecting group or a linker between different pharmacophoric units. The incorporation of this moiety into 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid suggests potential applications in the development of novel biologics or small-molecule drugs that mimic peptide functions.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The combination of fluorene-based scaffolds with azocane derivatives has been shown to enhance cellular uptake and target specificity, making it an attractive candidate for drug delivery systems. Researchers are exploring ways to integrate this compound into nanoparticles or other delivery vehicles to improve therapeutic outcomes in various diseases.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complex architecture of the molecule requires careful planning and optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct such intricate structures more efficiently than ever before.

Future studies on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazocane-2-carboxylic acid are likely to focus on its biological evaluation and potential therapeutic applications. Preclinical studies will be essential to assess its efficacy, safety profile, and pharmacokinetic properties. Additionally, exploring its mechanism of action will provide valuable insights into how it interacts with biological systems and how it can be optimized for clinical use.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. These technologies can predict the properties of molecules like 1-(3R)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoylazocane}-2-carboxylic acid) (CAS No. 2308471-) before they are synthesized, saving time and resources. By combining traditional wet chemistry with cutting-edge computational tools, researchers can accelerate the discovery process significantly.

In conclusion, 1-(3R)-3 -{(( 9 H -fluorene - 9 - ylmethoxy carb o n y l ) amino ) but an o y l } azo ca ne - 2 - car box y l ic ac id represents a fascinating compound with diverse potential applications in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, make it an exciting candidate for further exploration . As research continues , we can expect to see more innovative uses for this molecule emerge , contributing to the development of novel therapeutics that address unmet medical needs . p > article > response >